Cas no 5351-13-3 (N-(4-fluorophenyl)-2,4,6-trimethylbenzenesulfonamide)

• Product name: N-(4-fluorophenyl)-2,4,6-trimethylbenzenesulfonamide
• CAS No: 5351-13-3
• MF: C₁₅H₁₆NO₂FS
• MW: 293.35644
• CID: 1583812
• PubChem ID: 577346

N-(4-fluorophenyl)-2,4,6-trimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2,4,6-trimethylbenzenesulfonamide
• Benzenesulfonamide, 2,4,6-trimethyl-N-(4-fluorophenyl)-
• benzenesulfonamide, N-(4-fluorophenyl)-2,4,6-trimethyl-
• Cambridge id 5351133
• AB00082246-01
• SR-01000406999
• N-(4-Fluorophenyl)-2,4,6-trimethylbenzenesulfonamide #
• N-(4-Fluoro-phenyl)-2,4,6-trimethyl-benzenesulfonamide
• STK060647
• DTXSID90968246
• SR-01000406999-1
• CTABIJPYCYSFTA-UHFFFAOYSA-N
• 5351-13-3
• AKOS001437821
• 326899-41-6
• N-(4-fluorophenyl)-2,4,6-trimethylbenzene-1-sulfonamide
• Z45631396

• Inchi： InChI=1S/C15H16FNO2S/c1-10-8-11(2)15(12(3)9-10)20(18,19)17-14-6-4-13(16)5-7-14/h4-9,17H,1-3H3
• InChI Key： CTABIJPYCYSFTA-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC=C(C=C2)F)C

Computed Properties

• Exact Mass: 293.08868
• Monoisotopic Mass: 293.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.266
• Boiling Point: 418.8°C at 760 mmHg
• Flash Point: 207.1°C
• Refractive Index: 1.587
• PSA: 46.17